Cas no 1424443-68-4 (N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide)

• Product Name: N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide
• CAS No: 1424443-68-4
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 6216536
• PubChem ID: 71845879
• Update Time: 2025-07-28

N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688283
• N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide
• Z1469586773
• 1424443-68-4
• AKOS033369619
• N-(2-cyano-4-propan-2-yloxybutan-2-yl)-2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide

• Inchi： 1S/C21H28N4O2/c1-15(2)27-12-11-21(5,14-22)23-20(26)13-19-16(3)24-25(17(19)4)18-9-7-6-8-10-18/h6-10,15H,11-13H2,1-5H3,(H,23,26)
• InChI Key： NBFWMDZLMVGYPR-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCC(C#N)(C)NC(CC1C(C)=NN(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 368.22122615g/mol
• Monoisotopic Mass: 368.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.9Ų

Additional information on N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide

N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide (CAS No. 1424443-68-4): An Overview

N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide (CAS No. 1424443-68-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the acetamide class and features a unique structural arrangement that includes a cyano group, a methyl group, and a propan-2-yloxy substituent. These structural elements contribute to its distinct chemical properties and biological activities.

The cyano group in the structure of N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide plays a crucial role in modulating its reactivity and stability. Cyano groups are known for their strong electron-withdrawing properties, which can influence the compound's electronic distribution and reactivity. This feature is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact pharmacological activity.

The methyl and propan-2-yloxy substituents also contribute to the compound's unique characteristics. The methyl group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. The propan-2-yloxy substituent, on the other hand, introduces a flexible ether linkage that can affect the conformational flexibility of the molecule, potentially influencing its binding affinity to specific receptors or enzymes.

Recent research has focused on the potential therapeutic applications of N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation and pain.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetamide in both in vitro and in vivo models. The results demonstrated that this compound effectively reduced inflammation in lipopolysaccharide (LPS)-stimulated macrophages by downregulating the expression of inflammatory genes. Additionally, in vivo experiments using rodent models of inflammatory pain showed that the compound significantly alleviated pain symptoms without causing adverse side effects.

Another area of interest is the potential use of N-[1-cyano-1-methyl-3-(propan-2-yloxy)propyl]-2-(3,5-dimethyl-1-phenyl-H-pyrazol--yl)acetamide as an anticonvulsant agent. Preliminary studies have indicated that this compound may have neuroprotective properties and could be effective in treating epilepsy and other neurological disorders. Research published in Epilepsia reported that the compound exhibited dose-dependent anticonvulsant activity in several animal models of seizures, suggesting its potential as a novel therapeutic agent for epilepsy.

The structural diversity and functional versatility of N-[1-cyano--methyl--(propan--yloxy)propyl]--(,-dimethyl--phenyl-H-pyrazol--yl)acetamide make it an attractive candidate for further drug development. Its ability to modulate multiple biological pathways, including inflammation and neuroprotection, highlights its potential as a multifunctional therapeutic agent. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy.

In conclusion, N-[1-cyano--methyl--(propan--yloxy)propyl]--(,-dimethyl--phenyl-H-pyrazol--yl)acetamide (CAS No. 1424443-) is a promising compound with diverse biological activities. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.